Cas no 16888-43-0 (2-(morpholin-4-yl)ethanethioamide)

2-(Morpholin-4-yl)ethanethioamide is a thiourea derivative featuring a morpholine substituent, offering versatile utility in organic synthesis and medicinal chemistry. Its structure combines a morpholine ring with a thioamide functional group, enabling applications as a building block for heterocyclic compounds or as a ligand in coordination chemistry. The compound's reactivity stems from the nucleophilic thioamide moiety, which participates in condensation and cyclization reactions. Its morpholine component enhances solubility in polar solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in the development of pharmacologically active molecules, where its scaffold can be modified to target specific biological pathways. High purity grades ensure reproducibility in research and industrial applications.

2-(morpholin-4-yl)ethanethioamide structure

16888-43-0 structure

Product Name:2-(morpholin-4-yl)ethanethioamide

CAS No:16888-43-0

MF:C₆H₁₂N₂OS

MW:160.237279891968

MDL:MFCD09948450

CID:200966

PubChem ID:3847634

Update Time:2025-06-07

2-(morpholin-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

- 4-Morpholineethanethioamide
- 2-morpholin-4-ylethanethioamide
- 2-(4-Morpholinyl)ethanethioamide
- 2-(morpholin-4-yl)ethanethioamide
- AC1MZGED
- AC1Q501J
- CTK0I0715
- Morpholinothioacetamide
- morpholino-thioacetic acid amide
- Morpholino-thioessigsaeure-amid
- NSC15876
- NS-01254
- 2-Morpholinoethanethioamide
- EN300-71742
- NSC-15876
- 16888-43-0
- SCHEMBL906885
- AKOS000193737
- MFCD09948450
- 2-(4-Morpholinyl)ethanethioamide #
- DTXSID70397257
- G32839
- DS-015319
- MDL： MFCD09948450
- Inchi： 1S/C6H12N2OS/c7-6(10)5-8-1-3-9-4-2-8/h1-5H2,(H2,7,10)
- InChI Key： YGGSOGJTEGANMM-UHFFFAOYSA-N
- SMILES： S=C(CN1CCOCC1)N

Computed Properties

Exact Mass: 160.06716
Monoisotopic Mass: 160.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 70.6Å²

Experimental Properties

Density: 1.188
Boiling Point: 266.4°Cat760mmHg
Flash Point: 114.9°C
Refractive Index: 1.562
PSA: 38.49
LogP: 0.24290

2-(morpholin-4-yl)ethanethioamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(morpholin-4-yl)ethanethioamide Pricemore >>

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TRC	B498218-10mg	2-(morpholin-4-yl)ethanethioamide	16888-43-0		10mg	$ 50.00	2022-06-07
TRC	B498218-50mg	2-(morpholin-4-yl)ethanethioamide	16888-43-0		50mg	$ 95.00	2022-06-07
TRC	B498218-100mg	2-(morpholin-4-yl)ethanethioamide	16888-43-0		100mg	$ 160.00	2022-06-07
Chemenu	CM507702-1g	2-Morpholinoethanethioamide	16888-43-0	97%	1g	$336	2022-09-29
Enamine	EN300-71742-0.05g	2-(morpholin-4-yl)ethanethioamide	16888-43-0	95%	0.05g	$50.0	2023-02-12
Enamine	EN300-71742-0.1g	2-(morpholin-4-yl)ethanethioamide	16888-43-0	95%	0.1g	$76.0	2023-02-12
Enamine	EN300-71742-0.25g	2-(morpholin-4-yl)ethanethioamide	16888-43-0	95%	0.25g	$108.0	2023-02-12
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Enamine	EN300-71742-1.0g	2-(morpholin-4-yl)ethanethioamide	16888-43-0	95%	1.0g	$218.0	2023-02-12
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